Cas no 1882183-13-2 (3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide)

3-(5-Amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide is a heterocyclic compound featuring a dihydropyridinone core with an amino and methyl substituent, coupled with an N-methylpropanamide side chain. This structure confers potential utility in medicinal chemistry, particularly as a building block for drug discovery. The presence of both hydrogen bond donors (amino group) and acceptors (carbonyl groups) enhances its binding affinity in biological systems. Its moderate lipophilicity, derived from the methyl and propyl moieties, may improve membrane permeability. The compound’s stability under physiological conditions makes it suitable for further derivatization or screening in pharmacological studies. Its synthetic versatility allows for modifications to optimize target interactions.
3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide structure
1882183-13-2 structure
Product Name:3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide
CAS No:1882183-13-2
MF:C10H15N3O2
MW:209.245002031326
CID:6349360
PubChem ID:165871895
Update Time:2025-10-22

3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide
    • EN300-1106690
    • 1882183-13-2
    • Inchi: 1S/C10H15N3O2/c1-7-8(11)3-4-10(15)13(7)6-5-9(14)12-2/h3-4H,5-6,11H2,1-2H3,(H,12,14)
    • InChI Key: DDEQSHLNBNDUKR-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(=C(C)N1CCC(NC)=O)N

Computed Properties

  • Exact Mass: 209.116426730g/mol
  • Monoisotopic Mass: 209.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 75.4Ų

3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1106690-0.05g
3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide
1882183-13-2 95%
0.05g
$647.0 2023-10-27
Enamine
EN300-1106690-0.1g
3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide
1882183-13-2 95%
0.1g
$678.0 2023-10-27
Enamine
EN300-1106690-0.25g
3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide
1882183-13-2 95%
0.25g
$708.0 2023-10-27
Enamine
EN300-1106690-0.5g
3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide
1882183-13-2 95%
0.5g
$739.0 2023-10-27
Enamine
EN300-1106690-1.0g
3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide
1882183-13-2
1g
$1100.0 2023-05-26
Enamine
EN300-1106690-2.5g
3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide
1882183-13-2 95%
2.5g
$1509.0 2023-10-27
Enamine
EN300-1106690-5.0g
3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide
1882183-13-2
5g
$3189.0 2023-05-26
Enamine
EN300-1106690-10.0g
3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide
1882183-13-2
10g
$4729.0 2023-05-26
Enamine
EN300-1106690-1g
3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide
1882183-13-2 95%
1g
$770.0 2023-10-27
Enamine
EN300-1106690-5g
3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide
1882183-13-2 95%
5g
$2235.0 2023-10-27

Additional information on 3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide

3-(5-Amino-6-Methyl-2-Oxo-1,2-Dihydropyridin-1-Yl)-N-Methylpropanamide: A Comprehensive Overview

The compound 3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide (CAS No. 1882183-13-2) is a fascinating molecule with significant potential in the field of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their role in various biological activities and therapeutic applications. The structure of this molecule is characterized by a dihydropyridine ring system with substituents that confer unique chemical and biological properties.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and neuroprotective agents. The presence of the 5-amino and 6-methyl groups in the dihydropyridine ring enhances the molecule's stability and bioavailability, making it a promising candidate for further research. Additionally, the N-methylpropanamide group at position 3 introduces additional functional diversity, which can be exploited for various chemical modifications and biological assays.

One of the most intriguing aspects of this compound is its ability to interact with cellular signaling pathways. Preclinical studies have demonstrated that 3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. This makes it a potential lead compound for the development of novel anti-inflammatory drugs.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

The pharmacokinetic properties of 3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide have been extensively studied in preclinical models. Results indicate that it has favorable absorption and distribution characteristics, with moderate clearance rates. These findings suggest that it could be suitable for oral administration in humans, provided further toxicity studies confirm its safety profile.

Another area of interest is the potential of this compound as a chemotherapeutic agent. In vitro studies have shown that it induces apoptosis in various cancer cell lines by targeting mitochondrial pathways. Furthermore, its ability to inhibit angiogenesis suggests that it could be effective in combating metastatic cancers. These findings underscore its potential as a multi-targeted anticancer agent.

From an analytical standpoint, modern techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize this compound accurately. The use of these advanced analytical tools has enabled researchers to confirm its molecular structure and purity with high precision.

In conclusion, 3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-Yl)-N-Methylpropanamide (CAS No. 1882183 13 2) represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique chemical structure, coupled with promising biological activities, positions it as a compelling candidate for further research and development in the fields of drug discovery and organic chemistry.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.